Cas no 1261601-35-7 (3,5-Bis(2-(trifluoromethyl)phenyl)-4-chloropyridine)

• Product Name: 3,5-Bis(2-(trifluoromethyl)phenyl)-4-chloropyridine
• CAS No: 1261601-35-7
• MF: C₁₉H₁₀ClF₆N
• MW: 401.732824802399
• CID: 4984131
• Update Time: 2025-10-05

3,5-Bis(2-(trifluoromethyl)phenyl)-4-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2-(trifluoromethyl)phenyl)-4-chloropyridine

• Inchi： 1S/C19H10ClF6N/c20-17-13(11-5-1-3-7-15(11)18(21,22)23)9-27-10-14(17)12-6-2-4-8-16(12)19(24,25)26/h1-10H
• InChI Key： YZQQWNOOSTXFQJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=CC=1C1C=CC=CC=1C(F)(F)F)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 452
• XLogP3: 6.5
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Bis(2-(trifluoromethyl)phenyl)-4-chloropyridine

3,5-Bis(2-(trifluoromethyl)phenyl)-4-chloropyridine: A Comprehensive Overview

3,5-Bis(2-(trifluoromethyl)phenyl)-4-chloropyridine, identified by the CAS registry number 1261601-35-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a pyridine ring with two trifluoromethyl-substituted phenyl groups and a chlorine atom. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial applications.

The molecular structure of 3,5-Bis(2-(trifluoromethyl)phenyl)-4-chloropyridine consists of a pyridine ring at the core, with substituents at positions 3 and 5. These substituents are phenyl groups that are further substituted with trifluoromethyl groups at the para position. The chlorine atom is located at position 4 of the pyridine ring. This arrangement creates a molecule with significant steric hindrance and electronic effects due to the electron-withdrawing nature of both the trifluoromethyl groups and the chlorine atom.

Recent studies have highlighted the importance of such compounds in the development of advanced materials. For instance, researchers have explored the use of 3,5-Bis(2-(trifluoromethyl)phenyl)-4-chloropyridine as a precursor for synthesizing high-performance polymers and organic semiconductors. The electron-withdrawing groups in this compound facilitate charge transport properties, making it a promising candidate for applications in organic electronics.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution or coupling reactions. The synthesis strategy often involves the use of palladium catalysts to facilitate cross-coupling reactions between aryl halides and pyridine derivatives. Recent advancements in catalytic systems have enabled more efficient and selective synthesis pathways for this compound.

The physical properties of 3,5-Bis(2-(trifluoromethyl)phenyl)-4-chloropyridine include a high melting point due to its rigid molecular structure and strong intermolecular forces. Its solubility in organic solvents is moderate, which makes it suitable for various solution-based chemical processes. Additionally, this compound exhibits thermal stability up to relatively high temperatures, which is advantageous for its use in high-temperature applications.

One of the most notable applications of this compound is in the field of agrochemicals. Researchers have investigated its potential as an active ingredient in pesticides due to its ability to inhibit specific enzymes involved in pest metabolism. Recent studies have demonstrated that this compound shows selective toxicity towards certain agricultural pests while maintaining low toxicity towards non-target organisms.

In the pharmaceutical industry, 3,5-Bis(2-(trifluoromethyl)phenyl)-4-chloropyridine has been explored as a lead compound for drug development. Its unique electronic properties make it a potential candidate for targeting specific protein receptors or enzymes associated with various diseases. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects.

The environmental impact of this compound has also been a subject of recent studies. Researchers have assessed its biodegradability and persistence in different environmental matrices. Results indicate that under aerobic conditions, this compound undergoes slow degradation due to its stable aromatic structure. However, further investigations are required to fully understand its long-term environmental fate.

In conclusion, 3,5-Bis(2-(trifluoromethyl)phenyl)-4-chloropyridine, CAS No. 1261601-35-7, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure provides opportunities for innovation in materials science, agriculture, and pharmaceuticals. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.